molecular formula C22H15BrFN3 B11213365 2-(3-Bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole

2-(3-Bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole

Cat. No.: B11213365
M. Wt: 420.3 g/mol
InChI Key: NEHLCOYSSYCOLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole: is a heterocyclic compound with an intriguing structure. Let’s break it down:

    Benzimidazole: This fused ring system consists of a benzene ring fused to an imidazole ring. It imparts unique properties to the compound.

    Pyrimidine: The dihydropyrimidine moiety contributes to its overall structure.

Properties

Molecular Formula

C22H15BrFN3

Molecular Weight

420.3 g/mol

IUPAC Name

2-(3-bromophenyl)-4-(3-fluorophenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole

InChI

InChI=1S/C22H15BrFN3/c23-16-7-3-5-14(11-16)19-13-21(15-6-4-8-17(24)12-15)27-20-10-2-1-9-18(20)25-22(27)26-19/h1-13,21H,(H,25,26)

InChI Key

NEHLCOYSSYCOLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=C3N2C(C=C(N3)C4=CC(=CC=C4)Br)C5=CC(=CC=C5)F

Origin of Product

United States

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One common approach is the multistep synthetic strategy that starts with arylhydrazine and aralkyl ketones. These steps lead to the formation of benzimidazole-ornamented pyrazoles, including our target compound.

Reaction Conditions:: Specific reaction conditions vary depending on the synthetic route. the combination of arylhydrazine and aralkyl ketones plays a crucial role in constructing the benzimidazole-pyrazole hybrid.

Industrial Production:: While industrial-scale production methods may differ, researchers have explored various synthetic pathways to obtain this compound.

Chemical Reactions Analysis

Reactivity::

    Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of new functional groups.

    Reduction: Reduction processes could modify the substituents on the benzimidazole and pyrazole rings.

    Substitution: Substitution reactions may occur at the bromophenyl and fluorophenyl positions.

Common Reagents and Conditions::

    Bromination: Bromine or brominating agents.

    Fluorination: Fluorine sources.

    Cyclization: Acidic or basic conditions to form the benzimidazole ring.

    Hydrogenation: To reduce the double bonds in the pyrazole ring.

Major Products:: The major products depend on the specific reaction conditions and regioselectivity. Isomers with different substitution patterns are possible.

Scientific Research Applications

This compound finds applications in various fields:

    Chemistry: As a building block for designing novel heterocyclic compounds.

    Biology: Investigating its interactions with biological targets.

    Medicine: Potential drug candidates due to their diverse pharmacological activities.

    Industry: As intermediates for synthesizing other valuable compounds.

Mechanism of Action

The exact mechanism remains an active area of research. it likely involves interactions with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have a specific list of similar compounds, researchers often compare this compound with related benzimidazole derivatives. Its uniqueness lies in the combination of the benzimidazole and pyrazole motifs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.